Cas no 2171447-82-6 (4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid)

• Product Name: 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid
• CAS No: 2171447-82-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6217090
• PubChem ID: 165502115
• Update Time: 2025-10-19

4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid
• 4-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid
• EN300-1495033
• 2171447-82-6

• Inchi： 1S/C27H34N2O5/c1-3-8-19(13-14-25(30)31)15-16-28-26(32)18(2)29-27(33)34-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24H,3,8,13-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t18-,19?/m1/s1
• InChI Key： IRYCQCVNTQQADX-MRTLOADZSA-N
• SMILES： O(C(N[C@H](C)C(NCCC(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid

Comprehensive Overview of 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid (CAS No. 2171447-82-6)

The compound 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid (CAS No. 2171447-82-6) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a heptanoic acid backbone and an Fmoc-protected R-configuration amino group, makes it invaluable in drug discovery and biomaterials research. Researchers frequently search for "Fmoc amino acid applications" or "CAS 2171447-82-6 uses," highlighting its relevance in modern pharmaceutical and biotechnological workflows.

In the context of peptide chemistry, this compound serves as a critical building block for constructing custom peptides with enhanced stability and functionality. The Fmoc group (9-fluorenylmethoxycarbonyl) is a cornerstone of solid-phase peptide synthesis (SPPS), a technique dominating trends in "peptide drug development" and "therapeutic peptide design." Its R-configuration further ensures chiral specificity, a hot topic in "enantioselective synthesis" discussions. The heptanoic acid moiety also contributes to improved lipophilicity, addressing queries like "how to modify peptide solubility."

Beyond peptide synthesis, CAS No. 2171447-82-6 is explored in biomaterials engineering, particularly in "hydrogel formation" and "self-assembling nanostructures." The Fmoc group’s UV-sensitive properties align with trends in "photo-responsive biomaterials," a rapidly growing niche. Its compatibility with click chemistry (e.g., "azide-alkyne cycloaddition") further expands its utility in "targeted drug delivery systems," a frequently searched topic in nanomedicine circles.

Quality control of 4-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid involves advanced analytical techniques like HPLC and mass spectrometry, addressing common queries such as "how to purify Fmoc-amino acids." Storage recommendations (e.g., -20°C under inert gas) reflect its sensitivity to hydrolysis and oxidation, critical for researchers investigating "amino acid stability."

In summary, CAS No. 2171447-82-6 bridges gaps between organic chemistry, pharmacology, and materials science. Its multifaceted applications—from "peptide therapeutics" to "smart biomaterials"—ensure its prominence in both academic and industrial research, resonating with trending searches like "next-generation peptide tools" and "innovative drug scaffolds."